Cas no 893315-33-8 (1H-2,1-Benzothiazin-4(3H)-one, 3-[[(2-ethylphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide)

• Product Name: 1H-2,1-Benzothiazin-4(3H)-one, 3-[[(2-ethylphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide
• CAS No: 893315-33-8
• MF: C₂₄H₂₂N₂O₃S
• MW: 418.508084774017
• CID: 6621671
• PubChem ID: 46276799
• Update Time: 2025-07-08

1H-2,1-Benzothiazin-4(3H)-one, 3-[[(2-ethylphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-2,1-Benzothiazin-4(3H)-one, 3-[[(2-ethylphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide
• AKOS001929562
• (3E)-1-benzyl-3-{[(2-ethylphenyl)amino]methylidene}-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2,4-trione
• 893315-33-8
• (3E)-1-benzyl-3-[(2-ethylanilino)methylidene]-2,2-dioxo-2lambda6,1-benzothiazin-4-one
• F3411-0105
• (E)-1-benzyl-3-(((2-ethylphenyl)amino)methylene)-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide
• (3E)-1-benzyl-3-{[(2-ethylphenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• Inchi： 1S/C24H22N2O3S/c1-2-19-12-6-8-14-21(19)25-16-23-24(27)20-13-7-9-15-22(20)26(30(23,28)29)17-18-10-4-3-5-11-18/h3-16,25H,2,17H2,1H3
• InChI Key： NQSXHOZXCHCREG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=CC=CC=C2C(=O)C(=CNC2=CC=CC=C2CC)S1(=O)=O

Computed Properties

• Exact Mass: 418.13511374g/mol
• Monoisotopic Mass: 418.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 1H-2,1-Benzothiazin-4(3H)-one, 3-[[(2-ethylphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide

Introduction to 1H-2,1-Benzothiazin-4(3H)-one, 3-[[(2-ethylphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide (CAS No. 893315-33-8)

The compound 1H-2,1-Benzothiazin-4(3H)-one, 3-[[(2-ethylphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide, identified by its CAS number 893315-33-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzothiazine class, a scaffold that has garnered considerable attention due to its versatile biological activities. The structural features of this molecule, particularly the presence of an amine-methylene bridge and aromatic substituents, contribute to its unique pharmacological profile.

Recent research in medicinal chemistry has highlighted the potential of benzothiazine derivatives as scaffolds for developing novel therapeutic agents. The compound in question exhibits a complex architecture that includes a benzothiazinone core, an N-substituted phenyl ring, and a dimethylamino moiety. These structural elements are critical in modulating the compound's interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its ability to engage with multiple biological pathways simultaneously. Studies have indicated that derivatives of benzothiazine can exhibit properties such as kinase inhibition, anti-inflammatory effects, and even potential applications in neurodegenerative diseases. The specific substitution pattern in 1H-2,1-Benzothiazin-4(3H)-one, 3-[[(2-ethylphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide is designed to optimize these interactions.

The amine-methylene bridge serves as a key pharmacophore, facilitating binding to various protein targets. This region is particularly interesting because it can adopt multiple conformations, allowing for flexible interactions with biological macromolecules. Additionally, the presence of an ethylphenyl group introduces steric and electronic effects that can fine-tune the compound's activity. These features make this molecule a valuable tool for drug discovery efforts aimed at identifying novel therapeutic interventions.

In the context of current pharmaceutical research, this compound aligns with the growing trend toward rational drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can systematically modify and optimize molecular structures to enhance their efficacy and selectivity. The benzothiazine scaffold provides a robust platform for such endeavors due to its well-documented biological activity and structural versatility.

Recent preclinical studies have demonstrated promising results when evaluating derivatives of benzothiazine in various disease models. These studies often focus on identifying compounds that can modulate key signaling pathways involved in conditions such as cancer, inflammation, and neurodegeneration. The specific modifications present in 1H-2,1-Benzothiazin-4(3H)-one, 3-[[(2-ethylphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide are hypothesized to contribute to its potential therapeutic benefits by interacting with targets such as kinases and transcription factors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations are particularly useful in constructing the complex framework of this molecule.

From a chemical biology perspective, understanding the mechanisms by which this compound exerts its effects is crucial for translating preclinical findings into clinical applications. Researchers are employing a combination of biochemical assays and structural biology techniques to elucidate how the molecule interacts with its biological targets at the molecular level. This information is essential for designing next-generation analogs with improved pharmacokinetic properties.

The development of novel pharmaceutical agents often involves iterative cycles of synthesis, characterization, and biological testing. The benzothiazine derivative described here is no exception; it represents a culmination of years of research aimed at identifying molecules with therapeutic potential. By integrating insights from computational chemistry, synthetic organic chemistry, and biochemistry, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

In conclusion,1H-2,1-Benzothiazin-4(3H)-one, 3-[[(2-ethylphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide (CAS No. 893315-33-8) stands out as a promising candidate for further exploration in drug discovery efforts. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research in medicinal chemistry continues to evolve，this compound will undoubtedly play a significant role in advancing our understanding of how small molecules can modulate complex biological processes.